N-[2-(benzyloxy)-5-chlorobenzyl]-N-{3-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]propyl}amine

• Molecular Formula: C19H22ClN5OS
• Molecular Weight: 403.9 g/mol
• IUPAC Name: N-[(5-chloro-2-phenylmethoxyphenyl)methyl]-3-(1-methyltetrazol-5-yl)sulfanylpropan-1-amine
• InChI: InChI=1S/C19H22ClN5OS/c1-25-19(22-23-24-25)27-11-5-10-21-13-16-12-17(20)8-9-18(16)26-14-15-6-3-2-4-7-15/h2-4,6-9,12,21H,5,10-11,13-14H2,1H3
• InChI Key: OSHCHHSOIGAPML-UHFFFAOYSA-N
• SMILES: CN1C(=NN=N1)SCCCNCC2=C(C=CC(=C2)Cl)OCC3=CC=CC=C3

Description

N-[2-(benzyloxy)-5-chlorobenzyl]-N-{3-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]propyl}amine, also known as BCTC, is a compound that has gained significant attention in scientific research due to its potential applications in various fields. BCTC is a potent and selective antagonist of the transient receptor potential cation channel subfamily V member 1 (TRPV1), which is involved in pain sensation and other physiological processes.

Mechanism of Action

N-[2-(benzyloxy)-5-chlorobenzyl]-N-{3-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]propyl}amine acts as a competitive antagonist of TRPV1, binding to the channel and preventing the influx of calcium ions that are involved in pain signaling. This mechanism of action makes N-[2-(benzyloxy)-5-chlorobenzyl]-N-{3-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]propyl}amine a promising candidate for the development of new pain medications that can target TRPV1 without causing unwanted side effects.
Biochemical and Physiological Effects:
N-[2-(benzyloxy)-5-chlorobenzyl]-N-{3-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]propyl}amine has been shown to have various biochemical and physiological effects, including reducing pain sensation, decreasing inflammation, and modulating body weight and metabolism. Additionally, N-[2-(benzyloxy)-5-chlorobenzyl]-N-{3-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]propyl}amine has been shown to have a protective effect on neurons, which may have implications for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-[2-(benzyloxy)-5-chlorobenzyl]-N-{3-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]propyl}amine has several advantages as a research tool, including its potency and selectivity as a TRPV1 antagonist. However, N-[2-(benzyloxy)-5-chlorobenzyl]-N-{3-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]propyl}amine also has limitations, such as its low solubility in water and potential toxicity at high doses.

Future Directions

There are several future directions for research on N-[2-(benzyloxy)-5-chlorobenzyl]-N-{3-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]propyl}amine, including:
1. Investigating the potential use of N-[2-(benzyloxy)-5-chlorobenzyl]-N-{3-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]propyl}amine in the treatment of various diseases, such as inflammation, cancer, and obesity.
2. Developing new formulations of N-[2-(benzyloxy)-5-chlorobenzyl]-N-{3-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]propyl}amine that can improve its solubility and bioavailability.
3. Investigating the potential use of N-[2-(benzyloxy)-5-chlorobenzyl]-N-{3-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]propyl}amine in combination with other drugs for the treatment of pain and other diseases.
4. Exploring the mechanism of action of N-[2-(benzyloxy)-5-chlorobenzyl]-N-{3-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]propyl}amine in more detail to better understand its effects on pain signaling and other physiological processes.
5. Investigating the potential use of N-[2-(benzyloxy)-5-chlorobenzyl]-N-{3-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]propyl}amine in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.
In conclusion, N-[2-(benzyloxy)-5-chlorobenzyl]-N-{3-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]propyl}amine is a compound that has significant potential for scientific research in various fields. Its potent and selective antagonism of TRPV1 makes it a promising candidate for the development of new pain medications and the treatment of various other diseases. Further research is needed to fully understand the potential of N-[2-(benzyloxy)-5-chlorobenzyl]-N-{3-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]propyl}amine and its limitations.

Synthesis Methods

N-[2-(benzyloxy)-5-chlorobenzyl]-N-{3-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]propyl}amine can be synthesized using a multistep process that involves the reaction of 2-(benzyloxy)-5-chlorobenzyl chloride with 3-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]propylamine in the presence of a base and a solvent. The resulting product is then purified using various techniques such as column chromatography or recrystallization.

Scientific Research Applications

N-[2-(benzyloxy)-5-chlorobenzyl]-N-{3-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]propyl}amine has been extensively studied for its potential applications in pain management, as TRPV1 is involved in the perception of pain. N-[2-(benzyloxy)-5-chlorobenzyl]-N-{3-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]propyl}amine has been shown to reduce pain in various animal models, making it a promising candidate for the development of new pain medications. Additionally, N-[2-(benzyloxy)-5-chlorobenzyl]-N-{3-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]propyl}amine has been investigated for its potential use in the treatment of various other diseases, such as inflammation, cancer, and obesity.